Cas no 2167629-11-8 (N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate)

• Product Name: N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate
• CAS No: 2167629-11-8
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 6125869
• PubChem ID: 165959956
• Update Time: 2025-07-23

N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate Chemical and Physical Properties

Names and Identifiers

• N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate
• 2167629-11-8
• [N-(pyrimidin-2-yl)hydrazinecarbonyl]methyl acetate
• EN300-1276066

• Inchi： 1S/C8H10N4O3/c1-6(13)15-5-7(14)12(9)8-10-3-2-4-11-8/h2-4H,5,9H2,1H3
• InChI Key： SFFNYPLXDITJJF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(N(C1N=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 210.07529019g/mol
• Monoisotopic Mass: 210.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 98.4Ų

Additional information on N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate

Comprehensive Overview of N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate (CAS No. 2167629-11-8)

N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate (CAS No. 2167629-11-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrimidine and hydrazinecarbonyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its molecular structure could contribute to the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

The growing demand for N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate is driven by its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of interest for virtual screening and molecular docking studies. Its acetate moiety further enhances its solubility, a critical factor in bioavailability optimization—a hot topic in pharmaceutical formulation. As the industry shifts toward green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound to align with sustainable practices.

In agrochemical applications, N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate is investigated for its potential as a precursor to crop protection agents. With global concerns over food security and pesticide resistance, this compound's derivatives could offer innovative solutions for pest and disease management. Its pyrimidine core is structurally similar to nucleotides, enabling interactions with biological targets in pathogens, a feature highly sought after in the development of next-generation agrochemicals.

From a commercial perspective, the compound's CAS No. 2167629-11-8 serves as a unique identifier, facilitating procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity (>98%) and stability under standard storage conditions, ensuring reliability for industrial-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its quality, addressing the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

Recent advancements in catalytic synthesis have further elevated the relevance of N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate. For instance, palladium-catalyzed coupling reactions have been optimized to improve yield and reduce waste, resonating with the principles of circular economy. These innovations are frequently discussed in academic forums and patent filings, highlighting the compound's role in cutting-edge research.

Safety and handling protocols for this compound are well-documented, focusing on standard laboratory precautions. While it is not classified as hazardous under current regulations, proper ventilation and personal protective equipment (PPE) are recommended during handling—a practice aligned with the broader laboratory safety trends emphasized in STEM education and industrial training programs.

In summary, N-(pyrimidin-2-yl)hydrazinecarbonylmethyl acetate (CAS No. 2167629-11-8) represents a convergence of pharmaceutical and agrochemical innovation. Its structural versatility, coupled with advancements in synthetic methodologies, positions it as a compound of enduring significance in scientific and industrial communities. As research continues to unravel its full potential, this molecule is poised to contribute to breakthroughs addressing some of the most pressing challenges in health and agriculture.